Cas no 53722-16-0 (Phosphonic acid, (1-hydroxy-2-propenyl)-, ethyl propyl ester)

Phosphonic acid, (1-hydroxy-2-propenyl)-, ethyl propyl ester structure
53722-16-0 structure
Product name:Phosphonic acid, (1-hydroxy-2-propenyl)-, ethyl propyl ester
CAS No:53722-16-0
MF:C8H17O4P
MW:208.191943883896
CID:356543
PubChem ID:71365072

Phosphonic acid, (1-hydroxy-2-propenyl)-, ethyl propyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (1-hydroxy-2-propenyl)-, ethyl propyl ester
    • 1-[ethoxy(propoxy)phosphoryl]prop-2-en-1-ol
    • Ethyl propyl (1-hydroxyprop-2-en-1-yl)phosphonate
    • 53722-16-0
    • DTXSID90788507
    • Inchi: InChI=1S/C8H17O4P/c1-4-7-12-13(10,11-6-3)8(9)5-2/h5,8-9H,2,4,6-7H2,1,3H3
    • InChI Key: LDVSOBBEOJJDHV-UHFFFAOYSA-N
    • SMILES: OC(P(=O)(OCCC)OCC)C=C

Computed Properties

  • Exact Mass: 208.08651
  • Monoisotopic Mass: 208.08644602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

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